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Compound of Interest

Compound Name: 4-Ethyloctane

Cat. No.: B094392 Get Quote

4-Ethyloctane: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethyloctane, a saturated

branched alkane. This document consolidates its registry information, chemical and physical

properties, and outlines key experimental protocols relevant to its synthesis and analysis.

Core Registry Information
4-Ethyloctane is chemically identified as an octane molecule with an ethyl group substituted at

the fourth carbon position. It is also recognized by various synonyms in chemical literature and

databases.
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Identifier Value Reference

CAS Number 15869-86-0 [1][2][3][4][5]

IUPAC Name 4-ethyloctane [2][4]

Molecular Formula C10H22 [1][2][3][5]

Canonical SMILES CCCCC(CC)CCC [1][2]

InChI

InChI=1S/C10H22/c1-4-7-9-

10(6-3)8-5-2/h10H,4-9H2,1-

3H3

[2][3]

InChIKey
NRJUFUBKIFIKFI-

UHFFFAOYSA-N
[3][4]

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Ethyloctane is presented below.

This data is essential for its handling, application in synthesis, and for analytical method

development.

Property Value Unit Reference

Molecular Weight 142.28 g/mol [1][2][5]

Boiling Point 163.6 °C (at 760 mmHg) [1]

Melting Point -87.69 °C [1]

Density 0.733 g/cm³ [1]

Flash Point 36.5 °C [1]

Vapor Pressure 2.69 mmHg (at 25°C) [1]

Water Solubility 75.36 µg/L [1]

Refractive Index 1.4131 [1]

XLogP3 5.3 [1][4]
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Experimental Protocols
While specific literature detailing the synthesis and purification of 4-Ethyloctane is not

extensively published, established organic chemistry methodologies for alkanes are applicable.

The synthesis generally involves the alkylation of an appropriate organometallic reagent or

through isomerization of other decane isomers. A generalized workflow is presented below.

Furthermore, a detailed protocol for the analysis of a structurally related compound, 4-

ethyloctanoic acid, by Gas Chromatography-Mass Spectrometry (GC-MS) is provided as a

robust analytical template.

General Synthesis and Purification Workflow
The synthesis of branched alkanes like 4-ethyloctane can be achieved through various

established routes in organic chemistry. A common conceptual approach involves a Grignard

reaction followed by reduction, or catalytic reforming of other C10 isomers. The subsequent

purification is crucial to isolate the target compound.

General Synthesis and Purification Workflow for 4-Ethyloctane

Synthesis Purification Quality Control

Starting Materials
(e.g., Halogenated Alkanes, Carbonyls)

Chemical Reaction
(e.g., Grignard, Wurtz)

Crude 4-Ethyloctane Mixture Liquid-Liquid Extraction
Drying of Organic Phase

(e.g., with Na2SO4)
Fractional Distillation Pure 4-Ethyloctane GC-MS Analysis

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4-Ethyloctane.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
The following protocol is adapted for the analysis of 4-Ethyloctane based on established

methods for similar branched-chain hydrocarbons.

1. Sample Preparation:
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Accurately prepare a dilution series of 4-Ethyloctane in a high-purity solvent such as

hexane or pentane.

For quantitative analysis, an internal standard (e.g., a non-interfering alkane like nonane or

undecane) should be added to each sample and calibration standard.

2. GC-MS Instrumentation and Conditions:

Parameter Recommended Setting

Gas Chromatograph

GC Column
A non-polar column (e.g., HP-5ms, DB-5ms) is

recommended.

Injection Volume 1 µL

Inlet Temperature 250 °C

Injection Mode Split (e.g., 50:1 split ratio)

Carrier Gas Helium at a constant flow rate (e.g., 1.0 mL/min)

Oven Program

Initial temperature of 40°C, hold for 2 minutes,

then ramp at 10°C/min to 250°C, and hold for 5

minutes.

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

MS Source Temp. 230 °C

MS Quad Temp. 150 °C

Acquisition Mode
Full Scan (m/z 40-300) for identification.

Selected Ion Monitoring (SIM) for quantification.

Solvent Delay 2 - 3 minutes

3. Data Analysis:
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The identity of 4-Ethyloctane can be confirmed by comparing the acquired mass spectrum

with a reference library (e.g., NIST).

Quantification is achieved by integrating the peak area of a characteristic ion of 4-
Ethyloctane and comparing it to the peak area of the internal standard across the calibration

curve.

GC-MS Analysis Workflow for 4-Ethyloctane

Sample Preparation
(Dilution in Hexane + Internal Standard)

GC Injection (1 µL)

Chromatographic Separation
(Non-polar column)

Electron Ionization (70 eV)

Mass Analysis (Quadrupole)

Detection

Data Processing
(Spectral Matching & Quantification)
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Caption: Workflow for the analysis of 4-Ethyloctane using GC-MS.

Safety and Handling
4-Ethyloctane is a flammable liquid and should be handled with appropriate safety precautions

in a well-ventilated area, away from ignition sources.[5] Personal protective equipment,

including safety glasses, gloves, and a lab coat, should be worn.[5] For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Applications
As a branched-chain alkane, 4-Ethyloctane is primarily used as an organic solvent in various

industrial applications, including paints, coatings, and cleaners.[5] Its specific properties, such

as boiling point and solvency, make it suitable for formulations where controlled evaporation is

required. It can also be found as a component in fuel mixtures and as a reference compound in

analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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